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Methyl Paraben-13C6 shelf life expiration date

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl Paraben-13C6

CAS No.: 1581694-95-2

Cat. No.: S883048

Shelf Life & Storage Specifications

The core stability information for Methyl Paraben-13C6 is summarized in the table below.

Item Specification Source | Context

Shelf Life Limited; expiry date provided on product label = Manufacturer (Sigma-Aldrich)

(Unopened) [1] [1]

Recommended 2-8°C (neat standard) [1]; -20°C for prepared Manufacturer & Research

Storage solutions (1-month stability) [2] Supplier [1] [2]

Form Neat (solid material) [1] Manufacturer (Sigma-Aldrich)
[1]

Appearance White to off-white solid [2] Research Supplier

(MedChemExpress) [2]

Experimental Applications & Protocols

This compound is primarily used as an internal standard in analytical methods. Here are detailed protocols

based on its cited applications.
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Application 1: Internal Standard for Preservative Analysis in

Human Urine

This protocol is based on a research study that used 13C6-methylparaben as an internal standard for

quantifying preservatives and their metabolites in human urine [3].
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Step 1: Sample Preparation & Spiking

Thaw frozen urine samples at room temperature.

Vortex each sample thoroughly.

Aliquot a precise volume of urine (e.g., 1 mL) into a extraction vial.

Add a known, precise amount of the Methyl Paraben-13C6 internal standard solution to the
urine aliquot. This corrects for losses during subsequent preparation and analysis [3].

Step 2: Enzymatic Hydrolysis

Add a buffer solution (e.g., ammonium acetate or sodium acetate) to the urine to achieve
optimal pH.

Introduce an enzyme (e.g., B-glucuronidase from Helix pomatia) to the sample.

Incubate the mixture at 37°C for several hours (e.g., overnight) to cleave glucuronide and
sulfate conjugates of metabolites, freeing the target analytes [4].

Step 3: Solid-Phase Extraction (SPE)

Condition a suitable SPE sorbent (e.g., Bond Elut Plexa, OASIS HLB) with methanol and water
[4].

Load the hydrolyzed urine sample onto the conditioned SPE column.

Wash the column with a water or a mild buffer solution to remove interfering compounds.

Elute the target analytes and the internal standard from the column using an organic solvent
like methanol or ethyl acetate.

Step 4: Derivatization (for GC-MS analysis)

Evaporate the eluent to dryness under a gentle stream of nitrogen gas.

Reconstitute the dry residue in a derivatization reagent, such as N-trimethylsilyl-N-methyl
trifluoroacetamide (MSTFA).

Incubate the mixture to ensure complete derivatization, which enhances the volatility and
detection of the analytes for GC-MS [4].

Step 5: Instrumental Analysis

Analyze the final sample extract using GC-MSIMS or LC-HRMS (High-Resolution Mass
Spectrometry) [3] [4].

The 13C6-labeled standard co-elutes with the native analytes but is distinguished by its higher
mass. The ratio of the analyte's signal to the internal standard's signal is used for precise
quantification [3].
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Application 2: Stock Solution Preparation & Storage

This protocol details how to prepare and store a stock solution from the solid compound, based on supplier
information [2].

e Step 1: Weighing
o Weigh out the desired amount of the neat, solid Methyl Paraben-13C6.
e Step 2: Dissolution

o Dissolve the compound in an appropriate solvent. DMSO is commonly used, with a typical

stock concentration of 200 mg/mL. Note that the solution may require ultrasonication and
warming to fully dissolve [2].
e Step 3: Storage
o Aliquot the stock solution to avoid repeated freeze-thaw cycles.
o Store aliquots at:
= -80°C for 6-month stability.
= -20°C for 1-month stability [2].

Troubleshooting FAQs

e Q: What should I do if my product label does not have a clear expiry date?

o A: Contact the manufacturer's Technical Service department for guidance. They can provide
support based on the specific batch number [1].

e Q: The recovery of my internal standard is low. What could be the cause?
o A: Ensure the storage conditions for your stock solution are strictly followed. Degradation
of the standard in solution over time, especially if stored at -20°C for longer than one month,

can lead to low recovery. Prepare fresh stock solutions from the neat material if degradation is
suspected [2].

¢ Q: Can |l use this compound with my LC-MS method?
o A:Yes. The supplier indicates it is suitable for use as an internal standard in LC-MS

quantitative analysis. Refer to the product's Certificate of Analysis (CoA) for specific
instrument suitability [1] [2].

Experimental Workflow for Urine Analysis

The following diagram illustrates the core workflow for using Methyl Paraben-13C6 as an internal standard
in bio-monitoring studies:
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Start: Urine Sample

Add Methyl Paraben-13C6
Internal Standard

End: Data & Quantification
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Key Takeaways for Researchers

e Check the Label First: Always note the expiry date on the product vial upon receipt and prioritize its
use within this period [1].

¢ Respect Storage Conditions: Maintain the neat standard at 2-8°C. For prepared solutions, adhere
to the -80°C (6 months) or -20°C (1 month) guidelines to ensure stability and data integrity [1] [2].
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e Leverage the CoA: The product's Certificate of Analysis is a critical document that provides
technique-specific suitability and quality control data [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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